Cas no 191480-69-0 (Benzene,[[[(1R,5S)-5-(phenylmethoxy)-2-cyclopenten-1-yl]methoxy]methyl]-)

• Product Name: Benzene,[[[(1R,5S)-5-(phenylmethoxy)-2-cyclopenten-1-yl]methoxy]methyl]-
• CAS No: 191480-69-0
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 116013
• PubChem ID: 10827663
• Update Time: 2025-04-18

Benzene,[[[(1R,5S)-5-(phenylmethoxy)-2-cyclopenten-1-yl]methoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[[[(1R,5S)-5-(phenylmethoxy)-2-cyclopenten-1-yl]methoxy]methyl]-
• (1S.2R)-1-Benzyloxy-2-(benzyloxymethyl)-3-cyclopentene
• 2,4,7,8,9-Penta-O-acetyl-a-D-neuraminic acid methyl ester
• methyl 5-acetamido-2,4,7,8,9-penta-O-acetyl-3,5-dideoxy-D-glycero-D-galacto-2-nonulopyranosonate
• Methyl 5-Acetamido-2,4,7,8,9-penta-O-acetyl-3,5-dideoxy-D-glycero-D-galacto-2-nonulopyranosylonate N-Acetylneuraminic Acid Methyl Ester 2,4,7,8,9-Pentaacetate
• SCHEMBL22241751
• 191480-69-0
• DTXSID901153740
• [(1R,5S)-5-phenylmethoxycyclopent-2-en-1-yl]methoxymethylbenzene
• [[[(1R,5S)-5-(Phenylmethoxy)-2-cyclopenten-1-yl]methoxy]methyl]benzene
• ({[(1S,2R)-2-[(benzyloxy)methyl]cyclopent-3-en-1-yl]oxy}methyl)benzene

• Inchi： 1S/C20H22O2/c1-3-8-17(9-4-1)14-21-16-19-12-7-13-20(19)22-15-18-10-5-2-6-11-18/h1-12,19-20H,13-16H2/t19-,20+/m1/s1
• InChI Key： RCWWCVLXNCRBOO-UXHICEINSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H]1CC=C[C@@H]1COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.16200
• Monoisotopic Mass: 294.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 4.36470